Cas no 1804352-59-7 (3-(Bromomethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-5-carboxylic acid)

• Product Name: 3-(Bromomethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-5-carboxylic acid
• CAS No: 1804352-59-7
• MF: C₈H₅BrF₃NO₄
• MW: 316.028812170029
• CID: 4832424
• Update Time: 2025-08-03

3-(Bromomethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-5-carboxylic acid

• Inchi： 1S/C8H5BrF3NO4/c9-2-3-1-4(7(15)16)5(14)13-6(3)17-8(10,11)12/h1H,2H2,(H,13,14)(H,15,16)
• InChI Key： LVABTGZLSZIHBD-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(=O)O)C(NC=1OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 427
• XLogP3: 2
• Topological Polar Surface Area: 75.6

Additional information on 3-(Bromomethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-5-carboxylic acid

Introduction to 3-(Bromomethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-5-carboxylic acid (CAS No. 1804352-59-7)

3-(Bromomethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-5-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1804352-59-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom embedded within a six-membered ring structure. The presence of multiple functional groups, including a bromomethyl substituent, a hydroxy group, and a trifluoromethoxy moiety, makes this molecule a versatile intermediate in synthetic chemistry and drug development.

The structural features of 3-(Bromomethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-5-carboxylic acid contribute to its unique reactivity and potential applications. The bromomethyl group (–CH₂Br) is particularly noteworthy as it serves as a reactive handle for further functionalization through nucleophilic substitution reactions. This property is highly valuable in medicinal chemistry, where it can be employed to introduce diverse pharmacophores or linkages into larger molecular frameworks. Additionally, the hydroxy group (–OH) introduces polarity and potential hydrogen bonding capabilities, which can influence both the solubility and interactions of the compound with biological targets.

The trifluoromethoxy group (–OCHF₃), on the other hand, is known for its ability to modulate metabolic stability and binding affinity in drug candidates. Fluoro substitution is a common strategy in pharmaceutical design due to its ability to enhance lipophilicity, reduce metabolic clearance, and improve binding interactions with biological receptors. In the context of 3-(Bromomethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-5-carboxylic acid, this group may play a critical role in optimizing the pharmacokinetic and pharmacodynamic properties of derivatives synthesized from it.

The carboxylic acid group (–COOH) at the 5-position of the pyridine ring provides another avenue for chemical modification. Carboxylic acids are versatile functional groups that can participate in esterification, amidation, or salt formation reactions, further expanding the synthetic possibilities of this compound. These attributes make 3-(Bromomethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-5-carboxylic acid a valuable building block for constructing complex molecules with tailored biological activities.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in developing novel therapeutics. Pyridine derivatives, in particular, have been extensively studied for their role in treating various diseases, including cancer, infectious diseases, and neurological disorders. The structural motif of 3-(Bromomethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-5-carboxylic acid aligns well with these trends, as it combines multiple pharmacologically relevant features into a single scaffold.

In clinical research, derivatives of this compound have been explored as potential inhibitors or modulators of key enzymes and receptors involved in disease pathways. For instance, modifications targeting the bromomethyl group have been investigated for their ability to disrupt protein-protein interactions or to facilitate covalent drug delivery systems. Similarly, derivatives incorporating the hydroxy or trifluoromethoxy groups have shown promise in enhancing binding affinity or metabolic stability in early-stage drug candidates.

The carboxylic acid functionality has also been leveraged to develop prodrugs or conjugates that improve bioavailability or target specificity. By integrating these diverse functional groups into a pyridine core, researchers can fine-tune the properties of their compounds to meet specific therapeutic requirements. This flexibility underscores the significance of intermediates like 3-(Bromomethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-5-carboxylic acid in modern medicinal chemistry.

The synthesis of such complex molecules often requires multi-step organic transformations that highlight the compound's reactivity at each functional site. Techniques such as nucleophilic aromatic substitution at the bromomethyl group, etherification or esterification at the hydroxyl group, and fluorination at the trifluoromethoxy position are commonly employed. These synthetic strategies not only demonstrate the compound's utility but also showcase advancements in synthetic methodologies that enable efficient access to structurally diverse libraries.

From a computational chemistry perspective, virtual screening and molecular modeling have become indispensable tools for evaluating the potential of compounds like 3-(Bromomethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-5-carboxylic acid as lead candidates. By predicting interactions with biological targets such as enzymes or receptors, researchers can prioritize derivatives for experimental validation. This approach aligns with high-throughput screening (HTS) methodologies used in modern drug discovery pipelines.

The role of fluorinated pyridines in medicinal chemistry cannot be overstated. The electron-withdrawing nature of fluorine atoms can influence electronic properties, while steric effects contribute to conformational preferences that may enhance binding affinity. In particular, trifluoromethoxy-substituted pyridines have been associated with improved pharmacokinetic profiles due to reduced metabolic degradation by cytochrome P450 enzymes. This has spurred interest in developing synthetic routes that incorporate such motifs efficiently.

Future directions in research may explore novel applications of 3-(Bromomethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-5-carboxylic acid, particularly in areas such as targeted therapy or precision medicine. By leveraging its structural versatility and reactivity profile, this compound could serve as a foundation for next-generation therapeutics designed to address unmet medical needs more effectively than existing treatments.